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inhibitors

  • N-(4-chloro-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine;hydrochloride
    N-(4-chloro-2-fluorophenyl)-6,7-dimethoxyquinazolin-4-a...
    • Cat. No.:
    • B1663696
    • CAS No.:
    • Molecular Formula:
    • C16H14Cl2FN3O2
    • Molecular Weight:
    • 370.2 g/mol
    Description
    Inhibitor of vascular endothelial growth factor (VEGF) receptor tyrosine kinase. Inhibits activity of KDR and FLT VEGF receptors (IC50 values are 100 nM and 2 μM respectively) and displays > 3-fold selectivity o...
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  • Neocryptolepine
    Neocryptolepine
    • Cat. No.:
    • B1663133
    • CAS No.:
    • 114414-78-7
    • Molecular Formula:
    • C16H12N2
    • Molecular Weight:
    • 232.28 g/mol
    Description
    Inhibitor of the formation of β-haematin with selective antiplasmodial activity;  High Quality Biochemicals for Research Uses
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  • Pseudobufarenogin
    Pseudobufarenogin
    • Cat. No.:
    • B1662899
    • CAS No.:
    • 17008-69-4
    • Molecular Formula:
    • C24H32O6
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Pseudobufarenogin is a natural compound extracted from toad species with unknown details.
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  • 1400W dihydrochloride
    1400W dihydrochloride
    • Cat. No.:
    • B1663835
    • CAS No.:
    • 214358-33-5
    • Molecular Formula:
    • C₁₀H₁₇Cl₂N₃
    • Molecular Weight:
    • 250.17 g/mol
    Description
    1400W is a potent, selective inhibitor of iNOS. Using purified human iNOS, nNOS, and eNOS, 1400W exhibits Ki values of 7 nM, 2 µM, and 50 µM, respectively. In rat aortic rings it is at least 1,000-fold more pote...
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  • vu0034403
    vu0034403
    • Cat. No.:
    • B1663101
    • CAS No.:
    • 358360-83-5
    • Molecular Formula:
    • C15H14Cl2N2O3S
    • Molecular Weight:
    • 373.3 g/mol
    Description
    Novel non-MPEP site metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulators (PAMs);  High Quality Biochemicals for Research Uses
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  • 2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro-
    2-Oxazolamine, 5-[(2-bromophenoxy)methyl]-4,5-dihydro-
    • Cat. No.:
    • B1663077
    • CAS No.:
    • 359715-57-4
    • Molecular Formula:
    • C10H11BrN2O2
    • Molecular Weight:
    • 271.11 g/mol
    Description
    Potent and selective ligand of imidazoline 1 receptor (I1R);  High Quality Biochemicals for Research Uses
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  • 8-(4-chlorophenylthio)-cGMP.Na
    8-(4-chlorophenylthio)-cGMP.Na
    • Cat. No.:
    • B1663403
    • CAS No.:
    • 51239-26-0
    • Molecular Formula:
    • C16H14ClN5NaO7PS
    • Molecular Weight:
    • 509.8 g/mol
    Description
    Potent activator of cGMP-dependent protein kinase Ia, Ib and type II as well as of cGMP-gated ion channels;  High Quality Biochemicals for Research Uses
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  • Rolapitant
    Rolapitant
    • Cat. No.:
    • B1662417
    • CAS No.:
    • 552292-08-7
    • Molecular Formula:
    • C25H26F6N2O2
    • Molecular Weight:
    • 500.5 g/mol
    Description
    Rolapitant is an azaspiro compound that is 1,7-diazaspiro[4.5]decan-2-one carrying additional phenyl and 1-{[3,5-bis(trifluoromethyl)phenyl]ethoxy}methyl substituents at position 8. Used (in the form of the hydr...
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  • 4-P-Pdot
    4-P-Pdot
    • Cat. No.:
    • B1662574
    • CAS No.:
    • 620170-78-7
    • Molecular Formula:
    • C19H21NO
    • Molecular Weight:
    • 279.4 g/mol
    Description
    N-(4-phenyl-1,2,3,4-tetrahydronaphthalen-2-yl)propanamide is a member of tetralins.
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  • HDS 029
    HDS 029
    • Cat. No.:
    • B1663697
    • CAS No.:
    • 881001-19-0
    • Molecular Formula:
    • C17H11ClFN5O
    • Molecular Weight:
    • 355.8 g/mol
    Description
    Potent inhibitor of the ErbB receptor family (IC50 values are 0.3, 0.5 and 1.1 nM for ErbB1 (EGFR), ErbB4 and ErbB2 respectively). Inhibits EGF-induced erbB1 autophosphorylation in NIH3T3 cells and heregulin-sti...
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